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Compound of Interest

Compound Name: cBIMP

Cat. No.: B1201221 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
5,6-Dimethyl-1-(β-D-ribofuranosyl)benzimidazole-3',5'-cyclic monophosphate (5,6-DM-cBIMP)

is a cyclic nucleotide analog that functions as a membrane-permeant activator of

phosphodiesterase type II (PDE2).[1][2][3] Its ability to selectively activate PDE2 makes it a

valuable tool for studying the role of this enzyme in various signaling pathways. PDE2 is

involved in the regulation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine

monophosphate (cGMP) levels, which are critical second messengers in numerous

physiological processes. Understanding the precise methodologies for dissolving and storing

5,6-DM-cBIMP is crucial for ensuring its stability and the reproducibility of experimental results.

Data Presentation
The following table summarizes the key quantitative data for the handling and storage of 5,6-

DM-cBIMP.
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Parameter Value/Recommendation Notes

Molecular Formula C₁₄H₁₈N₃O₆P

Molecular Weight 371.29 g/mol

Use the exact molecular

weight from the product

datasheet for accurate molarity

calculations.

Recommended Solvent
Dimethyl sulfoxide (DMSO) or

sterile water

DMSO allows for higher

concentration stock solutions.

[1][2][4]

Stock Solution Concentration 1-10 mM
A 10 mM stock solution is

commonly used.[1][2][4]

Storage of Solid Compound -20°C Long-term storage.

Storage of Stock Solution -20°C or -70°C
Aliquot to avoid repeated

freeze-thaw cycles.[1][2][4]

Shipping Condition Room temperature

The compound is stable for

short periods at ambient

temperature.[2]

Experimental Protocol: Preparation of 5,6-DM-cBIMP
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of 5,6-DM-cBIMP.

Materials:

5,6-DM-cBIMP powder

Anhydrous Dimethyl sulfoxide (DMSO), sterile

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sp_5_6_DCl_cBIMPS_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_Sp_5_6_DCl_cBIMPS_Stock_Solution.pdf
https://www.benchchem.com/pdf/Sp_5_6_DCl_cBIMPS_Protocol_for_Intact_Cells_Application_Notes_and_Detailed_Methodologies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sp_5_6_DCl_cBIMPS_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_Sp_5_6_DCl_cBIMPS_Stock_Solution.pdf
https://www.benchchem.com/pdf/Sp_5_6_DCl_cBIMPS_Protocol_for_Intact_Cells_Application_Notes_and_Detailed_Methodologies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sp_5_6_DCl_cBIMPS_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_Sp_5_6_DCl_cBIMPS_Stock_Solution.pdf
https://www.benchchem.com/pdf/Sp_5_6_DCl_cBIMPS_Protocol_for_Intact_Cells_Application_Notes_and_Detailed_Methodologies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_of_Sp_5_6_DCl_cBIMPS_Stock_Solution.pdf
https://www.benchchem.com/product/b1201221?utm_src=pdf-body
https://www.benchchem.com/product/b1201221?utm_src=pdf-body
https://www.benchchem.com/product/b1201221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibration: Before opening, allow the vial of 5,6-DM-cBIMP to equilibrate to room

temperature for 15-20 minutes. This prevents moisture condensation on the powder.

Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For

example, to prepare 1 mL of a 10 mM stock solution from 5,6-DM-cBIMP with a molecular

weight of 371.29 g/mol , you would dissolve 3.71 mg of the compound in 1 mL of DMSO.

Dissolution: Carefully add the calculated volume of sterile DMSO to the vial containing the

5,6-DM-cBIMP powder.

Mixing: Tightly cap the vial and vortex for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][2][4]

Storage: Store the aliquots of the stock solution at -20°C or -70°C for long-term storage.[1][2]

[4]

Mandatory Visualization

Workflow for Preparing 5,6-DM-cBIMP Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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